Cas no 303051-08-3 (sodium 1-nitro-4-sulfonatosulfanylbenzene)

• Product Name: sodium 1-nitro-4-sulfonatosulfanylbenzene
• CAS No: 303051-08-3
• MF: C₆H₆NNaO₅S₂
• MW: 259.235310077667
• CID: 5039271
• Update Time: 2025-05-25

sodium 1-nitro-4-sulfonatosulfanylbenzene Chemical and Physical Properties

Names and Identifiers

• sodium 1-nitro-4-sulfonatosulfanylbenzene

• Inchi： 1S/C6H5NO5S2.Na.H/c8-7(9)5-1-3-6(4-2-5)13-14(10,11)12;;/h1-4H,(H,10,11,12);;
• InChI Key： WBYFQJNMUREEMB-UHFFFAOYSA-N
• SMILES： S(C1C=CC(N(=O)=O)=CC=1)S(O)(=O)=O.[NaH]

Additional information on sodium 1-nitro-4-sulfonatosulfanylbenzene

Sodium 1-Nitro-4-Sulfonatosulfanylbenzene: A Comprehensive Overview

Sodium 1-nitro-4-sulfonatosulfanylbenzene, also known by its CAS number CAS No. 303051-08-3, is a chemical compound that has garnered significant attention in recent years due to its unique properties and potential applications. This compound is a derivative of benzene, with a nitro group at the 1-position and a sulfonatosulfanyl group at the 4-position. The presence of these functional groups imparts distinctive chemical and physical properties to the molecule, making it a subject of interest in various fields of research.

The synthesis of sodium 1-nitro-4-sulfonatosulfanylbenzene involves a series of carefully controlled reactions, including nitration and sulfonation processes. Recent advancements in synthetic chemistry have enabled researchers to optimize these reactions, leading to higher yields and improved purity of the final product. The compound is typically isolated as a sodium salt, which enhances its solubility in polar solvents, making it more amenable for use in various chemical reactions.

One of the most notable applications of sodium 1-nitro-4-sulfonatosulfanylbenzene is in the field of materials science. The compound has been used as a precursor for the synthesis of advanced materials, such as conductive polymers and high-performance composites. Its ability to undergo redox reactions makes it particularly useful in the development of energy storage devices, including batteries and supercapacitors. Recent studies have demonstrated that incorporating this compound into polymer matrices can significantly enhance the electrical conductivity and mechanical stability of the resulting materials.

In addition to its role in materials science, sodium 1-nitro-4-sulfonatosulfanylbenzene has also found applications in pharmaceutical research. The compound's unique structure allows it to interact with biological systems in specific ways, making it a potential candidate for drug development. Researchers have explored its ability to modulate cellular signaling pathways and its potential as an antioxidant or anti-inflammatory agent. While preliminary results are promising, further studies are required to fully understand its pharmacokinetics and bioavailability.

The environmental impact of sodium 1-nitro-4-sulfonatosulfanylbenzene has also been a topic of interest. Given its use in industrial applications, understanding its fate and behavior in natural ecosystems is crucial for ensuring sustainable practices. Recent research has focused on assessing the compound's biodegradability and its potential toxicity to aquatic organisms. These studies aim to provide guidelines for safe handling and disposal of the compound, minimizing its environmental footprint.

From a structural perspective, sodium 1-nitro-4-sulfonatosulfanylbenzene exhibits interesting electronic properties due to the conjugation between the nitro and sulfonatosulfanyl groups. This conjugation not only influences the compound's reactivity but also contributes to its spectroscopic characteristics. Advanced analytical techniques, such as UV-vis spectroscopy and NMR spectroscopy, have been employed to study these properties in detail. Such insights are valuable for both fundamental research and practical applications.

Looking ahead, the continued exploration of sodium 1-nitro-4-sulfonatosulfanylbenzene's properties is expected to unlock new opportunities across diverse fields. Its versatility as a building block for advanced materials and pharmaceutical agents positions it as a key compound in modern chemistry. As research progresses, it is anticipated that new synthetic methods will be developed, further expanding its utility while addressing any associated challenges related to scalability and cost-effectiveness.

In conclusion, sodium 1-nitro-4-sulfonatosulfanylbenzene, with its CAS number CAS No. 303051-08-3, represents a versatile and intriguing compound with wide-ranging applications. Its unique chemical structure, coupled with advancements in synthetic chemistry and material science, ensures that it will remain a focal point for researchers seeking innovative solutions across various disciplines.